Cas no 1365271-88-0 (Methyl 3-(4-cyanophenyl)-5-fluorobenzoate)

• Product Name: Methyl 3-(4-cyanophenyl)-5-fluorobenzoate
• CAS No: 1365271-88-0
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• MDL: MFCD21609627
• CID: 1037706
• PubChem ID: 70699747
• Update Time: 2025-08-04

Methyl 3-(4-cyanophenyl)-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-cyanophenyl)-5-fluorobenzoate
• Methyl 4'-cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylate
• Methyl 4'-cyano-5-fluoro[1,1'-biphenyl]-3-carboxylate
• BS-20741
• 1365271-88-0
• MFCD21609627
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-cyano-5-fluoro-, methyl ester
• DTXSID90742861
• Methyl4'-cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylate
• Methyl 3-(4-cyanophenyl)-5-fluorobenzoate

• MDL： MFCD21609627
• Inchi： 1S/C15H10FNO2/c1-19-15(18)13-6-12(7-14(16)8-13)11-4-2-10(9-17)3-5-11/h2-8H,1H3
• InChI Key： ZOILPNVIEFAOOZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 255.06955672g/mol
• Monoisotopic Mass: 255.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1Ų

Additional information on Methyl 3-(4-cyanophenyl)-5-fluorobenzoate

Comprehensive Overview of Methyl 3-(4-cyanophenyl)-5-fluorobenzoate (CAS No. 1365271-88-0)

Methyl 3-(4-cyanophenyl)-5-fluorobenzoate (CAS No. 1365271-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and fluoro functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The compound's molecular structure and reactivity have also made it a subject of interest in material science, where its derivatives are studied for advanced applications.

The growing demand for high-purity chemical intermediates like Methyl 3-(4-cyanophenyl)-5-fluorobenzoate reflects broader trends in the life sciences industry. With the rise of precision medicine and targeted therapies, compounds with specific functional groups, such as fluorinated aromatics, are becoming indispensable. This compound's CAS No. 1365271-88-0 is frequently searched in academic and industrial databases, highlighting its relevance in contemporary research. Additionally, its role in green chemistry initiatives—where sustainable synthesis methods are prioritized—has further elevated its profile.

From a technical perspective, Methyl 3-(4-cyanophenyl)-5-fluorobenzoate is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or esterification techniques. Its solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, facilitates its use in laboratory settings. Analytical methods like HPLC and NMR spectroscopy are routinely employed to confirm its purity and structural integrity. These attributes make it a reliable building block for constructing complex molecules in medicinal chemistry.

In the context of user search trends, queries related to "synthesis of fluorinated benzoates" or "applications of 4-cyanophenyl derivatives" often lead to discussions about this compound. Its versatility aligns with emerging topics such as AI-driven drug design and high-throughput screening, where computationally predicted compounds are validated experimentally. Furthermore, the compound's patent landscape reveals its inclusion in proprietary formulations, underscoring its commercial potential. As the scientific community continues to explore structure-activity relationships (SAR), Methyl 3-(4-cyanophenyl)-5-fluorobenzoate remains a focal point for innovation.

To summarize, Methyl 3-(4-cyanophenyl)-5-fluorobenzoate (CAS No. 1365271-88-0) represents a convergence of cutting-edge research and industrial application. Its chemical properties, coupled with its role in drug discovery and material science, ensure its continued relevance. For researchers and manufacturers alike, understanding this compound's synthetic pathways and functional versatility is essential for advancing next-generation solutions in chemistry and beyond.